2-[(2S,3S)-2-Methyloxolan-3-yl]ethanamine

• IUPAC Name: 2-[(2S,3S)-2-methyloxolan-3-yl]ethanamine
• InChI: InChI=1S/C7H15NO/c1-6-7(2-4-8)3-5-9-6/h6-7H,2-5,8H2,1H3/t6-,7-/m0/s1
• InChI Key: GZMZAIFUHGBUKM-BQBZGAKWSA-N
• Canonical SMILES: CC1C(CCO1)CCN
• Isomeric SMILES: C[C@H]1[C@H](CCO1)CCN
• Molecular Formula: C7H15NO
• Molecular Weight: 129.20 g/mol
• CAS No.: 2375249-99-1

Description

2-[(2S,3S)-2-Methyloxolan-3-yl]ethanamine is a chiral amine containing a tetrahydrofuran (oxolane) ring substituted with a methyl group at the 2-position and an ethanamine side chain. Its stereochemistry (2S,3S) confers unique spatial properties, influencing interactions with biological targets such as enzymes or receptors.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(2S,3S)-2-Methyloxolan-3-yl]ethanamine typically involves the reaction of 2-methyloxolane with ethanamine under controlled conditions. The reaction is often catalyzed by acids or bases to facilitate the formation of the desired product. The specific reaction conditions, such as temperature and solvent, can vary depending on the desired yield and purity of the compound .

Industrial Production Methods

In an industrial setting, the production of 2-[(2S,3S)-2-Methyloxolan-3-yl]ethanamine may involve large-scale reactors and continuous flow processes to ensure consistent quality and high yield. The use of advanced purification techniques, such as distillation and chromatography, is essential to obtain the compound in its pure form .

Chemical Reactions Analysis

Types of Reactions

2-[(2S,3S)-2-Methyloxolan-3-yl]ethanamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different amine derivatives.

Substitution: The ethanamine group can participate in substitution reactions, leading to the formation of various substituted products.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various halogenating agents for substitution reactions. The reaction conditions, including temperature, pressure, and solvent, are optimized based on the specific reaction being carried out .

Major Products Formed

The major products formed from these reactions depend on the type of reaction and the reagents used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted ethanamine derivatives .

Scientific Research Applications

2-[(2S,3S)-2-Methyloxolan-3-yl]ethanamine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[(2S,3S)-2-Methyloxolan-3-yl]ethanamine involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects. The exact molecular targets and pathways involved are subjects of ongoing research .

Comparison with Similar Compounds

Structural Analogs and Their Properties

The following table summarizes key structural analogs and their differences:

Compound Name	Substituents/Ring System	Molecular Weight (g/mol)	Key Features	Reference
2-[(2S,3S)-2-Methyloxolan-3-yl]ethanamine	Oxolane ring, methyl, ethanamine	~145.2*	Chiral (2S,3S), potential CNS activity due to amine group	N/A
(S)-2-(2,2-Dimethyl-1,3-dioxolan-4-yl)ethanamine HCl	Dioxolane ring, dimethyl	193.67	Chiral (S), stabilized by dioxolane; hydrochloride salt enhances solubility
2-(2-Nitrophenoxy)ethanamine	Nitrophenoxy group	182.17	Electron-withdrawing nitro group; industrial applications (e.g., polymers)
2-[[3-(4-Methoxyphenyl)-triazolo[4,3-b]pyridazin-6-yl]oxy]ethanamine	Triazolo-pyridazine, methoxyphenyl	285.30	High toxicity (GHS Category 5); used in chemical synthesis
N,N-Dimethyl-2-(pyridin-3-yloxy)ethanamine	Pyridinyloxy, dimethylamine	180.24	High nicotinic receptor affinity (Ki = 21 nM)
2-(3-Chloro-2-methoxyphenyl)ethanamine	Chloro, methoxy substituents	185.65	Halogen enhances lipophilicity; potential antimicrobial activity

*Calculated based on molecular formula.

Stereochemical and Conformational Effects

• The (2S,3S) configuration in the target compound may enhance enantioselective binding compared to the (S)-dioxolane derivative (), where stereochemistry influences solubility and metabolic stability .
• 2-(Tritylsulfanyl)ethanamine () demonstrates bulky trityl groups that sterically hinder interactions, reducing bioavailability compared to smaller substituents like methyl or methoxy .

Biological Activity

2-[(2S,3S)-2-Methyloxolan-3-yl]ethanamine, also known as a methyloxolane derivative, is an organic compound that has garnered interest in the fields of medicinal chemistry and pharmacology due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic applications, and comparative analysis with similar compounds.

Chemical Structure and Properties

The chemical formula for 2-[(2S,3S)-2-Methyloxolan-3-yl]ethanamine is $C_7H_{15}NO$. The compound features a methyloxolane ring, which contributes to its unique structural properties and biological interactions.

The biological activity of 2-[(2S,3S)-2-Methyloxolan-3-yl]ethanamine is primarily attributed to its interactions with specific molecular targets such as enzymes and receptors. These interactions can modulate various biochemical pathways, influencing cellular responses. Ongoing research aims to elucidate the precise molecular mechanisms involved in its activity.

Biological Activities

Research indicates that 2-[(2S,3S)-2-Methyloxolan-3-yl]ethanamine exhibits several biological activities:

• Antimicrobial Activity : Preliminary studies suggest that this compound may possess antibacterial properties. Its effectiveness against various pathogens is currently under investigation.
• Antiproliferative Effects : There is evidence indicating potential antiproliferative effects on cancer cell lines, suggesting its utility in cancer therapy research .
• Neuroprotective Properties : Some studies are exploring the neuroprotective potential of this compound, particularly in models of neurodegenerative diseases.

Comparative Analysis

To better understand the uniqueness of 2-[(2S,3S)-2-Methyloxolan-3-yl]ethanamine, it is essential to compare it with structurally similar compounds:

Compound Name	Structure Type	Notable Activity
2-Methyloxolane	Oxolane	Lacks ethanamine group
Ethanamine	Primary amine	Basic amine properties
Pyrrolidine	Nitrogen-containing heterocycle	Varies in biological activity

This comparison highlights that while similar compounds exist, the unique combination of the methyloxolane ring and ethanamine group in 2-[(2S,3S)-2-Methyloxolan-3-yl]ethanamine imparts distinct biological properties that warrant further exploration.

Case Studies

Recent research has focused on evaluating the biological activity of this compound through various case studies:

• Antimicrobial Screening : In vitro studies have shown varying degrees of antibacterial activity against strains such as Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) values are currently being determined to establish efficacy .
• Cancer Cell Line Studies : Experiments involving human cancer cell lines have indicated that 2-[(2S,3S)-2-Methyloxolan-3-yl]ethanamine may inhibit cell proliferation effectively. Further studies are needed to quantify the IC50 values across different cancer types.